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Abstract

Allura Red AC, systematically known as the disodium salt of 6-hydroxy-5-[(2-methoxy-5-methyl-
4-sulfophenyl)azo]-2-naphthalenesulfonic acid, is a synthetic azo dye designated as E129 in
the European Union and FD&C Red No. 40 in the United States.[1] Its vibrant red hue, high
tinctorial strength, and cost-effectiveness have led to its widespread use in the food, beverage,
pharmaceutical, and cosmetic industries.[2][3] For researchers and formulation scientists, a
comprehensive understanding of its physicochemical properties, particularly its solubility in
various solvent systems and its stability under different environmental conditions, is critical for
ensuring product quality, efficacy, and shelf-life. This technical guide provides an in-depth
review of the solubility and stability of E129, presents standardized experimental protocols for
its characterization, and summarizes key quantitative data.

Physicochemical Properties

Allura Red AC is a dark red, water-soluble powder or granule.[3][4] Its chemical structure,
featuring an azo linkage (-N=N-) and sulfonate groups, is responsible for its color and aqueous
solubility.
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Property Value References

Disodium 6-hydroxy-5-[(2-
. methoxy-5-methyl-4-
Chemical Name . 2]
sulfonatophenyl)diazenyllnapht

halene-2-sulfonate

Allura Red AC, FD&C Red 40,

Common Names Food Red 17 [2]

E Number E129

CAS Number 25956-17-6

Molecular Formula Ci1sH14aN2Na20sS:2 [3114]
Molecular Weight 496.42 g/mol [21[31[4]
Amax (in water) ~504 nm [2][4]

Solubility Profile

The solubility of E129 is dictated by the polarity of the solvent and temperature. The presence
of two sulfonate groups in its structure renders it highly soluble in aqueous and other polar

solvents.

Solubility in Common Solvents

The following table summarizes the known solubility of E129 in various solvents. It is important
to note the conflicting reports regarding its solubility in ethanol, which may be due to
differences in the ethanol concentration used in various studies.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://en.wikipedia.org/wiki/Allura_Red_AC
https://en.wikipedia.org/wiki/Allura_Red_AC
https://www.ataman-chemicals.com/en/products/e-129-3971.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://en.wikipedia.org/wiki/Allura_Red_AC
https://www.ataman-chemicals.com/en/products/e-129-3971.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://en.wikipedia.org/wiki/Allura_Red_AC
https://pmc.ncbi.nlm.nih.gov/articles/PMC4882322/
https://www.benchchem.com/product/b15611244?utm_src=pdf-body
https://www.benchchem.com/product/b15611244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Solubility ( Qualitative
Solvent Temperature o References
g/100 mL) Description
Freely Soluble /
Water 25 °C 22 , [1][31[5][6]
Highly Soluble
Ethanol (95%) Not Specified - Slightly Soluble [1][6]
Ethanol Not Specified - Insoluble [5]
Ethanol (50%) Not Specified - Slightly Soluble [31[4]
Glycerol Not Specified - Soluble [1][3]6]
Propylene Glycol  Not Specified - Soluble [11[31[6]
Grease / Oll Not Specified - Insoluble [1][6]

Experimental Protocol: Determination of Equilibrium

Solubility

This protocol outlines a standard method for determining the solubility of E129 in a given

solvent using UV-Vis spectrophotometry.

Materials:

o E129 powder

e Solvent of interest

e Volumetric flasks and pipettes

e Centrifuge or filtration apparatus (e.g., 0.45 um syringe filters)

e Thermostatic shaker or water bath

o UV-Vis Spectrophotometer

Procedure:
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Preparation of Saturated Solution: Add an excess amount of E129 powder to a known
volume of the solvent in a sealed container. The amount should be sufficient to ensure
undissolved solids remain after equilibration.

Equilibration: Place the container in a thermostatic shaker or water bath set to the desired
temperature (e.g., 25 °C). Agitate the mixture for a predetermined period (e.g., 24-48 hours)
to ensure equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. To ensure complete separation of the solid from the liquid phase, centrifuge an aliquot
of the suspension or filter it through a membrane filter (e.g., 0.45 pum PTFE or PVDF). This
step must be performed quickly and at the same temperature to prevent precipitation or
further dissolution.

Sample Dilution: Accurately pipette a small volume of the clear, saturated supernatant into a
volumetric flask and dilute with the same solvent to a concentration that falls within the linear
range of a pre-established calibration curve.

Spectrophotometric Analysis: Measure the absorbance of the diluted solution at E129's
maximum absorption wavelength (Amax = 504 nm in water). Use the pure solvent as a blank.

Concentration Calculation: Using the Beer-Lambert law (A = ebc) and a standard calibration
curve, calculate the concentration of E129 in the diluted sample.

Solubility Determination: Back-calculate the concentration in the original saturated solution,
accounting for the dilution factor. The result is the equilibrium solubility of E129 in that
solvent at the specified temperature.
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Workflow for Determining Equilibrium Solubility.
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Stability Profile

E129 generally exhibits good stability under conditions typically found in food and
pharmaceutical processing, but it is susceptible to degradation under specific chemical and
physical stresses.[7]

Factors Affecting Stability

The stability of E129 is influenced by pH, light, heat, and the presence of oxidizing or reducing
agents.
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Factor

Observation

References

pH

Good stability in the pH range
of 3 to 8 with no appreciable
change. The solution is red in
acidic and neutral conditions
and dark red in basic

conditions.

[1](6]

Light

Generally reported as having
"very good" stability to light.
However, it is also described
as "light sensitive,” and
photodegradation can occur

under UV irradiation.

[1]6](8]

Heat

Good stability to heat and
thermal processing.
Degradation rate increases
with temperature, but it is
generally stable under typical
cooking and pasteurization

conditions.

[1]6]1e]

Oxidizing Agents

Reports are contradictory.
Some sources state "fair to
poor" stability, while others
claim "excellent resistance." It
is known to be degraded by
strong oxidizing agents like

sodium hypochlorite (bleach).

[1](6][10]

Sugars

Shows no appreciable change
in stability in 10% sugar

systems.

[1](6]

Other

Good resistance to salt and
acids like citric and tartaric
acid. Tolerates sulfur dioxide

well.

[1](6]
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Experimental Protocol: Kinetic Analysis of Oxidative
Degradation

This protocol describes a method to evaluate the stability of E129 in the presence of an

oxidizing agent (e.g., sodium hypochlorite) by monitoring its degradation kinetics.

Materials:

Stock solution of E129 of known concentration

Degrading agent solution (e.g., commercial bleach, diluted to a known concentration of
NaClO)

Buffer solutions for pH control
Deionized water

UV-Vis Spectrophotometer with a thermostatted cuvette holder

Procedure:

System Setup: Set the spectrophotometer to kinetic mode to measure absorbance at Amax
(~504 nm) at regular time intervals (e.g., every 5 seconds). Set the temperature of the
cuvette holder to the desired value (e.g., 25 °C).

Reagent Preparation: In a cuvette, pipette the required volumes of buffer and E129 stock
solution. Dilute with deionized water to a final volume that will accommodate the addition of
the degrading agent (e.g., total volume of 3 mL). The initial E129 concentration should yield
an absorbance value within the optimal range of the instrument (typically 0.1 - 1.0).

Blank Measurement: Use a cuvette containing the buffer and deionized water to zero the
instrument.

Reaction Initiation: Place the cuvette with the E129 solution in the spectrophotometer. To
initiate the reaction, rapidly add a known volume of the degrading agent solution, mix quickly
by inversion or with a pipette, and immediately start the kinetic measurement.
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« Data Acquisition: Record the absorbance at Amax as a function of time until the reaction is

complete or has progressed significantly (e.g., for 5-10 minutes). The absorbance will

decrease as the E129 chromophore is destroyed.

o Data Analysis:

o Convert the absorbance data to concentration at each time point using the Beer-Lambert

law.

o Plot concentration versus time to observe the reaction rate.

o To determine the reaction order, plot In[E129] vs. time (for first-order kinetics) and 1/[E129]
vs. time (for second-order kinetics). The plot that yields a straight line indicates the order
of the reaction with respect to E129. The degradation of E129 often follows pseudo-first-

order kinetics.[8]

o The slope of the linear plot gives the rate constant (k).
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Factors Influencing the Stability of E129.

Conclusion

Allura Red AC (E129) is a versatile colorant characterized by high solubility in water and other
polar solvents like glycerol and propylene glycol. It is generally stable across a wide pH range
(3-8) and to heat encountered in standard processing, making it suitable for a vast array of
applications. However, its stability is compromised by exposure to strong oxidizing agents and
prolonged exposure to UV light. Contradictory reports on its stability towards oxidation and light
warrant application-specific testing. The provided protocols offer a standardized framework for
researchers and developers to precisely quantify the solubility and stability of E129, ensuring
optimal performance and quality in final product formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15611244+#solubility-and-stability-of-e 129-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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